Cas no 1220027-10-0 (2-Ethyl-1-(3-pyrrolidinylmethyl)piperidinedihydrochloride)

2-Ethyl-1-(3-pyrrolidinylmethyl)piperidine dihydrochloride is a piperidine derivative with a pyrrolidinylmethyl substitution, commonly utilized in pharmaceutical and chemical research. Its dihydrochloride salt form enhances solubility and stability, making it suitable for experimental applications. The compound's structural features, including the ethyl and pyrrolidinylmethyl groups, contribute to its potential as a building block in medicinal chemistry, particularly for targeting neurological and receptor-based studies. Its well-defined synthetic pathway ensures consistent purity, which is critical for reproducibility in research. The dihydrochloride salt also facilitates handling and storage under standard laboratory conditions. This compound is valued for its versatility in drug discovery and biochemical investigations.
2-Ethyl-1-(3-pyrrolidinylmethyl)piperidinedihydrochloride structure
1220027-10-0 structure
Product Name:2-Ethyl-1-(3-pyrrolidinylmethyl)piperidinedihydrochloride
CAS No:1220027-10-0
MF:C12H26Cl2N2
MW:269.254241466522
CID:1079473
PubChem ID:56831733
Update Time:2025-06-08

2-Ethyl-1-(3-pyrrolidinylmethyl)piperidinedihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-1-(3-pyrrolidinylmethyl)piperidine dihydrochloride
    • 2-ethyl-1-(pyrrolidin-3-ylmethyl)piperidinedihydrochloride
    • 2-ethyl-1-(pyrrolidin-3-ylmethyl)piperidine dihydrochloride
    • 2-ethyl-1-(pyrrolidin-3-ylmethyl)piperidine;dihydrochloride
    • 1220027-10-0
    • 2-Ethyl-1-(3-pyrrolidinylmethyl)piperidinedihydrochloride
    • AKOS015845215
    • MDL: MFCD13561708
    • Inchi: 1S/C12H24N2.2ClH/c1-2-12-5-3-4-8-14(12)10-11-6-7-13-9-11;;/h11-13H,2-10H2,1H3;2*1H
    • InChI Key: ATJDRCIOGXPJBJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCCCC1CC)CC1CNCC1

Computed Properties

  • Exact Mass: 268.1473042g/mol
  • Monoisotopic Mass: 268.1473042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

2-Ethyl-1-(3-pyrrolidinylmethyl)piperidinedihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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